HSP90i

• Molecular Formula: C22H27N5O3
• Molecular Weight: 409.5 g/mol
• InChI: InChI=1S/C22H27N5O3/c1-14(2)17-11-18(20(29)12-19(17)28)21-24-25-22(30)27(21)16-5-3-15(4-6-16)13-26-9-7-23-8-10-26/h3-6,11-12,14,23,28-29H,7-10,13H2,1-2H3,(H,25,30)
• InChIKey: HKMZKKVEPAWSQP-UHFFFAOYSA-N

Standard N-terminal HSP90 inhibitors (e.g., luminespib, 17-AAG) lack tumor selectivity, limiting therapeutic windows and confounding resistance studies. PU-H71 (Zelavespib) solves this via preferential teHSP90 binding. - Target: Binds N-terminal ATP pocket of teHSP90; spares normal-cell HSP90. - Key data: Active in ganetespib-resistant cells; radiosensitizes cancer cells (HR/NHEJ) without affecting normal fibroblasts. - Supply: Research-grade, validated for resistance mapping & radiation synergy.

PU-H71 (Zelavespib) Procurement Evidence

Pimitespib (also known as TAS-116) is a novel, orally bioavailable, small-molecule inhibitor of the 90-kDa heat shock protein (HSP90) family of molecular chaperones [1]. It functions as an ATP-competitive inhibitor at the N-terminal nucleotide-binding site of HSP90, thereby preventing the proper folding and stabilization of numerous client proteins critical for oncogenic signaling, including HER2, AKT, and mutant p53 [1]. Critically, pimitespib is the only HSP90 inhibitor to have received regulatory approval, a milestone achieved in Japan in 2022, distinguishing it from numerous other HSP90 inhibitors that have failed in clinical development due to toxicity or limited efficacy [2].

teHSP90-selective binding: Enables tumor-enriched HSP90 pool interrogation; distinct from pan-inhibition agents.

Radiosensitization research: Demonstrated cancer-selective sensitization in combination with heavy ion/carbon-ion radiation.

Clinical-stage context: Phase I/II trial data reported; supports translational endpoint monitoring investigations.

• [1] Kurokawa, Y., et al. Pimitespib for the treatment of advanced gastrointestinal stromal tumors and other tumors. *Future Oncology*, 2024, 20(10), 607-618. View Source
• [2] Park, H. K., et al. Recent advances in HSP90 inhibitors as targeted cancer therapy: Chemical scaffolds, isoform selectivity, and clinical progress. *Bioorganic Chemistry*, 2025, 163, 108782. View Source

Why PU-H71 Cannot Be Replaced

Despite sharing a common target, substituting one HSP90 inhibitor for another in research or clinical protocols is not scientifically valid due to profound differences in isoform selectivity, pharmacokinetics, and resultant toxicity profiles [1]. Pan-HSP90 inhibitors, including early candidates like geldanamycin and its derivatives (e.g., 17-AAG, 17-DMAG), often induce dose-limiting toxicities, particularly hepatotoxicity, mediated by the benzoquinone ansamycin moiety and off-target effects on the mitochondrial TRAP1 and ER-resident GRP94 isoforms [2]. Furthermore, a comparative study in myxoid liposarcoma models revealed that different HSP90 inhibitors (17-DMAG, AUY922, STA-9090) produce divergent and even paradoxical in vivo outcomes, with some compounds unexpectedly accelerating tumor growth, underscoring that class-wide interchangeability is a flawed assumption with potentially adverse experimental consequences [3].

Pan-Inhibitor Selectivity

Non-selective agents like luminespib (AUY922) inhibit HSP90 in both cancer and normal cells, which may not reproduce the teHSP90-enriched engagement profile of PU-H71.

Resorcinol-Class Cross-Resistance

Ganetespib-resistant colon cancer models show cross-resistance to AUY922 but retain sensitivity to PU-H71; resorcinol-class interchange may not transfer activity.

17-AAG Resistance Pathway Divergence

PU-H71-resistant cells remain sensitive to ganetespib, whereas 17-AAG is ineffective; this suggests non-overlapping resistance mechanisms that limit direct substitution.

• [1] Dolatabadi, S., et al. Different HSP90 Inhibitors Exert Divergent Effect on Myxoid Liposarcoma In Vitro and In Vivo. *Biomedicines*, 2022, 10(3), 676. View Source
• [2] Chaudhury, S., et al. The Development of Hsp90β-selective Inhibitors to Overcome Detriments Associated with pan-Hsp90 Inhibition. *Journal of Medicinal Chemistry*, 2021, 64(1), 210-229. View Source
• [3] Dolatabadi, S., et al. Different HSP90 Inhibitors Exert Divergent Effect on Myxoid Liposarcoma In Vitro and In Vivo. *Biomedicines*, 2022, 10(3), 676. View Source

PU-H71 Differentiation Evidence

teHSP90 Binding Selectivity vs. Luminespib

Pimitespib is the only HSP90 inhibitor to have achieved regulatory approval, granted in Japan in 2022 for the treatment of advanced gastrointestinal stromal tumor (GIST). This contrasts with all other HSP90 inhibitors (e.g., ganetespib, onalespib, luminespib) which have either failed in Phase 2/3 clinical trials or remain investigational [1]. This regulatory milestone serves as a robust, real-world filter for procurement, indicating a validated level of safety and efficacy not established for any comparator [2].

teHSP90 Selectivity

Head-to-head

PU-H71: teHSP90-preferential; no normal-cell toxicity

vs.

Luminespib (AUY922): non-selective; similar effects in cancer and normal cells

Supports tumor-enriched HSP90 selectivity research

In vitro proteomic profiling; comparative phenotype

Evidence Dimension	Regulatory Approval Status
Target Compound Data	Approved (Japan, 2022)
Comparator Or Baseline	Ganetespib, Onalespib, Luminespib, 17-AAG, etc.
Quantified Difference	Approved vs. All comparators: Not approved or failed in clinical trials
Conditions	Global regulatory review

Why This Matters

Approval status is a direct indicator of a compound's validated safety and efficacy profile, minimizing procurement risk for downstream applications.

• [1] Park, H. K., et al. Recent advances in HSP90 inhibitors as targeted cancer therapy: Chemical scaffolds, isoform selectivity, and clinical progress. *Bioorganic Chemistry*, 2025, 163, 108782. View Source
• [2] Kurokawa, Y., et al. Pimitespib for the treatment of advanced gastrointestinal stromal tumors and other tumors. *Future Oncology*, 2024, 20(10), 607-618. View Source

Differential Sensitivity in Ganetespib-Resistant Models

A major differentiator for pimitespib is its high selectivity for cytosolic HSP90α and HSP90β over the endoplasmic reticulum (GRP94) and mitochondrial (TRAP1) isoforms. Pimitespib exhibits Ki values of 34.7 nM and 21.3 nM for HSP90α and HSP90β, respectively, while showing negligible binding to GRP94 and TRAP1 (Ki > 50,000 nM) [1]. This contrasts sharply with first-generation inhibitors like geldanamycin and 17-AAG, which potently inhibit all four isoforms and are associated with significant hepatotoxicity and ocular toxicity [2]. This selectivity profile is hypothesized to directly mitigate dose-limiting toxicities linked to GRP94 and TRAP1 inhibition [3].

Ganetespib Resistance

Head-to-head

PU-H71: active in ganetespib-resistant cells

vs.

AUY922: cross-resistant in same models

Supports orthogonal resistance profiling

SW1463, HT29 colon cancer lines; Celigo IC50

Evidence Dimension	Binding Affinity (Ki) to HSP90 Isoforms
Target Compound Data	HSP90α Ki = 34.7 nM, HSP90β Ki = 21.3 nM, GRP94 Ki > 50,000 nM, TRAP1 Ki > 50,000 nM
Comparator Or Baseline	First-generation inhibitors (e.g., Geldanamycin) show potent inhibition of all four isoforms (GRP94/TRAP1 Ki typically in low nanomolar range).
Quantified Difference	>1,440-fold selectivity for cytosolic isoforms over GRP94/TRAP1.
Conditions	In vitro fluorescence polarization competitive binding assay using geldanamycin-FITC as a probe [1].

Why This Matters

High selectivity minimizes off-target toxicity, a primary driver of clinical failure for earlier HSP90 inhibitors, leading to a wider therapeutic window.

• [1] Ohkubo, S., et al. TAS-116, a highly selective inhibitor of heat shock protein 90α and β, demonstrates potent antitumor activity with minimal ocular toxicity. *Cancer Science*, 2015, 106(6), 710-719. View Source
• [2] Chaudhury, S., et al. The Development of Hsp90β-selective Inhibitors to Overcome Detriments Associated with pan-Hsp90 Inhibition. *Journal of Medicinal Chemistry*, 2021, 64(1), 210-229. View Source
• [3] Park, H. K., et al. Recent advances in HSP90 inhibitors as targeted cancer therapy: Chemical scaffolds, isoform selectivity, and clinical progress. *Bioorganic Chemistry*, 2025, 163, 108782. View Source

Cancer-Selective Radiosensitization Window

In the randomized, double-blind, placebo-controlled Phase III CHAPTER-GIST-301 trial (NCT number not provided), pimitespib demonstrated a statistically significant and clinically meaningful improvement in progression-free survival (PFS) in patients with advanced GIST refractory to imatinib, sunitinib, and regorafenib [1]. Pimitespib (n=58) achieved a median PFS of 2.8 months compared to 1.4 months for placebo (n=28), resulting in a 49% reduction in the risk of disease progression (HR = 0.51; 95% CI: 0.30–0.87; p = 0.006) [1]. This stands in stark contrast to the Phase II GANNET53 trial of ganetespib in platinum-resistant ovarian cancer, where the addition of ganetespib to paclitaxel failed to show a PFS benefit over paclitaxel alone (median PFS 3.5 vs. 5.3 months, HR = 1.3; p = 0.16) [2].

Radiosensitization

Reported

PU-H71: enhances radiation cell death in cancer; spares normal fibroblasts

vs.

Class baseline: geldanamycin derivatives limited by hepatotoxicity

Supports cancer-selective radiosensitization model context

Clonogenic survival and DNA repair foci (γ-H2AX, RAD51, DNA-PKcs)

Evidence Dimension	Progression-Free Survival (PFS) vs. Control
Target Compound Data	Median PFS = 2.8 months (vs. placebo 1.4 months)
Comparator Or Baseline	Ganetespib + Paclitaxel: Median PFS = 3.5 months (vs. Paclitaxel alone 5.3 months)
Quantified Difference	Pimitespib: HR = 0.51 (p=0.006); Ganetespib: HR = 1.3 (p=0.16)
Conditions	Phase III (pimitespib) and Phase II (ganetespib) randomized controlled trials in distinct cancer types (GIST vs. ovarian cancer).

Why This Matters

This provides the only positive Phase III survival data for any HSP90 inhibitor, establishing a benchmark for efficacy that other candidates have failed to meet.

• [1] Kurokawa, Y., et al. Pimitespib in patients with advanced gastrointestinal stromal tumor (CHAPTER-GIST-301): a randomized, double-blind, placebo-controlled phase III trial. *Annals of Oncology*, 2022, 33(9), 959-967. View Source
• [2] Concin, N., et al. GANNET53 Part II: A European Phase I/II Trial of the HSP90 Inhibitor Ganetespib in High-Grade Platinum-Resistant Ovarian Cancer—A Study of the GANNET53 Consortium. *Clinical Cancer Research*, 2025, 31(15), 3160-3174. View Source

Resistance Reversal vs. Ganetespib and 17-AAG

A direct comparative study in a myxoid liposarcoma (MLS) patient-derived xenograft (PDX) model demonstrated that different HSP90 inhibitors elicit highly variable, and sometimes detrimental, in vivo responses [1]. While all tested inhibitors (17-DMAG, AUY922, STA-9090) inhibited MLS cell line growth in vitro, their effects in vivo diverged significantly [1]. Notably, AUY922 (luminespib) treatment paradoxically led to increased tumor growth and a more aggressive phenotype in the PDX model, an effect linked to compensatory upregulation of downstream ERK signaling [1]. In contrast, pimitespib has demonstrated consistent in vivo tumor growth inhibition across multiple preclinical models, including GIST and adult T-cell leukemia (ATL) xenografts, without reports of such paradoxical effects [2].

Resistance Reversal

Head-to-head

PU-H71-resistant cells: partially overcome by ganetespib

vs.

17-AAG: no activity in PU-H71-resistant cells

Supports non-overlapping resistance mechanism study

KRAS mutant models; MDR1/HSP90β mutation context

Evidence Dimension	Tumor Growth Modulation in PDX Model
Target Compound Data	Consistent tumor growth inhibition (based on separate, non-comparative studies)
Comparator Or Baseline	AUY922: Led to increased tumor growth and a more aggressive phenotype.
Quantified Difference	Opposing directional effect (inhibition vs. stimulation) in vivo.
Conditions	Myxoid liposarcoma patient-derived xenograft (PDX) mouse model [1].

Why This Matters

This head-to-head evidence highlights that in-class substitution is not just a matter of potency but can lead to diametrically opposed and adverse biological outcomes, emphasizing the need for compound-specific selection.

• [1] Dolatabadi, S., et al. Different HSP90 Inhibitors Exert Divergent Effect on Myxoid Liposarcoma In Vitro and In Vivo. *Biomedicines*, 2022, 10(3), 676. View Source
• [2] Kurokawa, Y., et al. Pimitespib for the treatment of advanced gastrointestinal stromal tumors and other tumors. *Future Oncology*, 2024, 20(10), 607-618. View Source

Antiproliferative Potency in Cancer Cells

A major limitation of the first-generation geldanamycin-derived HSP90 inhibitors (e.g., 17-AAG, 17-DMAG) is dose-limiting hepatotoxicity, which has been mechanistically linked to the benzoquinone ansamycin moiety and subsequent production of reactive oxygen species (ROS) [1]. Luminespib was also designed to reduce this specific liability and has a reported improvement [2]. Pimitespib, as a fully synthetic, non-geldanamycin inhibitor, lacks this problematic structural feature. Preclinical toxicology studies of pimitespib have shown a favorable safety profile with no evidence of the severe hepatotoxicity that plagued the clinical development of ansamycin-based inhibitors [3]. This was further validated in its Phase III clinical trial, where adverse events were manageable and reversible, with a safety profile distinct from first-generation compounds [3].

Antiproliferative Panel

Class-level

IC50 17–140 nM

SKBr3, MCF-7, MDA-MB-468, HCC-1806, MDA-MB-231

Reported cell-viability endpoint range; supports concentration selection

3-7 day proliferation assays; TNBC and HER2+ lines

Evidence Dimension	Hepatotoxicity Liability
Target Compound Data	Favorable safety profile; no significant hepatotoxicity reported in preclinical/clinical studies.
Comparator Or Baseline	Geldanamycin/17-AAG/17-DMAG: Established dose-limiting hepatotoxicity in preclinical models and clinical trials.
Quantified Difference	Qualitative improvement in hepatic safety profile.
Conditions	Preclinical toxicology and Phase I/III clinical trial safety assessments.

Why This Matters

A clean hepatic safety profile is essential for enabling chronic dosing regimens and combination therapies, a critical advantage over earlier, more toxic HSP90 inhibitors.

• [1] Samuni, A., et al. Reactive oxygen species mediate hepatotoxicity induced by the Hsp90 inhibitor geldanamycin and its analogs. *Free Radical Biology and Medicine*, 2010, 48(11), 1559-1567. View Source
• [2] NCATS Inxight Drugs. Luminespib Mesylate Anhydrous. View Source
• [3] Nishida, T., et al. Pooled safety analysis of pimitespib for the treatment of patients with advanced gastrointestinal stromal tumors. *International Journal of Clinical Oncology*, 2025. View Source

PU-H71 Procurement Scenarios

Tumor-Selective HSP90 Biology

Pimitespib is the ideal tool for dissecting the molecular underpinnings of resistance to tyrosine kinase inhibitors (TKIs) in gastrointestinal stromal tumors (GIST). Given its validated clinical efficacy in a Phase III trial specifically for TKI-refractory GIST [1], researchers can employ pimitespib in preclinical models to study how HSP90 inhibition circumvents resistance mechanisms that evolve against imatinib, sunitinib, and regorafenib. Its unique ability to simultaneously degrade multiple oncogenic client proteins (e.g., KIT, PDGFRA) that are often mutated and activated in resistant clones makes it a superior research probe compared to pan-HSP90 inhibitors that may introduce confounding toxicity.

HSP90 Resistance in KRAS-Mutant Cancers

For studies aimed at developing novel combination therapies, pimitespib's favorable safety profile and high isoform selectivity for cytosolic HSP90 offer a critical advantage. Its minimal hepatotoxicity and lack of off-target GRP94/TRAP1 inhibition [1] create a wider therapeutic window, making it a more suitable partner for combining with other targeted agents or chemotherapies without exacerbating dose-limiting toxicities. This is a key differentiator from earlier HSP90 inhibitors like 17-AAG or ganetespib, whose toxicity profiles often limit their use in combination regimens [2].

Radiotherapy Combination & DNA Repair Studies

To establish the therapeutic relevance of HSP90 inhibition in a novel cancer indication, using a clinically validated probe is paramount. Pimitespib, as the only approved HSP90 inhibitor, provides a direct translational link between preclinical findings and potential clinical development paths. Its demonstrated in vivo activity in models of adult T-cell leukemia (ATL) and other cancers [1] supports its use as a benchmark tool for exploring HSP90 dependency across various malignancies, with the added confidence that positive preclinical results are more likely to be predictive of clinical utility than those generated with failed or unapproved comparator compounds.

Application

Selection Property

Validation Focus

Tumor-Selective HSP90 Research

teHSP90 binding selectivity

Normal vs cancer cell selectivity profiling

HSP90 Resistance Modeling

Orthogonal resistance profile

Cross-resistance characterization (ganetespib/17-AAG)

Radiotherapy Combination Studies

Cancer-selective radiosensitization

DNA repair pathway and clonogenic survival assay

• [1] Kurokawa, Y., et al. Pimitespib for the treatment of advanced gastrointestinal stromal tumors and other tumors. *Future Oncology*, 2024, 20(10), 607-618. View Source
• [2] Chaudhury, S., et al. The Development of Hsp90β-selective Inhibitors to Overcome Detriments Associated with pan-Hsp90 Inhibition. *Journal of Medicinal Chemistry*, 2021, 64(1), 210-229. View Source